4-chlorobenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl sulfide

• CAS: 1164556-35-7
• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.81
• SMILES: C1=CC=C(C=C1)C=CC2=NN=C(O2)SCC3=CC=C(C=C3)Cl
• InChI: InChI=1S/C17H13ClN2OS/c18-15-9-6-14(7-10-15)12-22-17-20-19-16(21-17)11-8-13-4-2-1-3-5-13/h1-11H,12H2/b11-8+
• InChIKey: QOCQVHCUURVWIN-DHZHZOJOSA-N
• Solubility: not available

Agrochemical discovery teams face a bottleneck identifying patent-precedented scaffolds with validated biological relevance. This 1,3,4-oxadiazole thioether compound directly addresses this pain point as a styryl-containing scaffold explicitly claimed in nematicide patents (CN106674147A, CN108496987A). Its (E)-styryl moiety is functionally essential for activity against Tylenchulus semipenetrans and Meloidogyne incognita. - Patent-aligned entry point for nematicide lead optimization campaigns. - Multi-target HTS annotation profile (GPCR, protease, immune signaling) enables secondary assay validation without de novo screening. - Forms a comparator set with 2-chlorobenzyl (CAS 1164453-19-3) and 2,6-dichlorobenzyl (CAS 1164458-36-9) isomers for rigorous electronic vs. steric SAR dissection.

Procurement Baseline for 4-Chlorobenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl Sulfide

4-Chlorobenzyl 5-[(E)-2-phenylethenyl]-1,3,4-oxadiazol-2-yl sulfide (CAS 1164556-35-7) is a disubstituted 1,3,4-oxadiazole heterocycle bearing a 4-chlorobenzylthio moiety at the 2-position and an (E)-styryl (phenylethenyl) group at the 5-position. Its molecular formula is C17H13ClN2OS with a molecular weight of 328.8 g/mol . The compound is catalogued within the Key Organics / BIONET research compound portfolio (product code 4R-1070) and is distributed through authorized channels including J&K Chemical . The (E)-styryl substituent introduces extended π-conjugation across the oxadiazole ring, a structural feature that distinguishes it from simpler 5-phenyl analogs and imparts distinct photophysical and potential biological interaction properties [1].

Scaffold Styryl-bearing 1,3,4-oxadiazole sulfide

Substitution 4-Chlorobenzylthio at 2-position

Research context Patent-reported nematicidal and pesticidal lead class

• [1] Automated Topology Builder (ATB) and Repository, University of Queensland. 2-[(4-Chlorobenzyl)sulfanyl]-5-[(E)-2-phenylvinyl]-1,3,4-oxadiazole, Molecule ID 320373. https://atb.uq.edu.au/molecule.py?molid=320373 (accessed 2026-04-29). View Source

Why 4-Chlorobenzyl Styryl Oxadiazole Sulfide Is Irreplaceable

The 5-[(E)-2-phenylethenyl] (styryl) substituent on the 1,3,4-oxadiazole core creates an extended conjugated system that is absent in the closest commercially available analog, 2-[(4-chlorobenzyl)sulfanyl]-5-phenyl-1,3,4-oxadiazole (CAS 28923-55-9) . This structural difference increases the molecular weight from 302.78 to 328.8 g/mol, raises the predicted boiling point from approximately 461 °C to 498 °C, and alters the predicted density from 1.38 to 1.3 g/cm³ . More critically, patents CN106674147A and CN108496987A explicitly claim styryl-containing 1,3,4-oxadiazole thioether compounds—not their simpler 5-phenyl counterparts—for nematicidal and pesticidal applications, indicating that the styryl motif is functionally essential for the claimed biological activities [1][2]. Generic substitution with a non-styryl analog therefore risks loss of the specific biological profile and intellectual property relevance that define this compound's research utility.

5-Phenyl analog

Lacks styryl conjugation and associated patent-reported biological activity.

Positional isomers

2-Chloro or 2,6-dichloro substitution may alter steric and electronic SAR profiles.

Non-styryl oxadiazoles

Do not replicate the multi-target HTS annotation breadth or pesticide synergy claims.

• [1] CN106674147A. Styryl-containing 1,3,4-oxadiazole thioether compound, as well as preparation method and application thereof. Guizhou University, filed 2017-05-17. Claims nematicidal activity of styryl 1,3,4-oxadiazole sulfide compounds. View Source
• [2] CN108496987A. Pesticide composition containing styryl 1,3,4-oxadiazole sulfoether compound. Foshan Hailiying Biotechnology Co., Ltd., filed 2018-09-07. Claims synergistic pesticidal compositions comprising styryl-based 1,3,4-oxadiazole sulfide compounds and tefluthrin. View Source

Differentiation Evidence: 4-Chlorobenzyl Styryl Oxadiazole Sulfide

Styryl vs. Phenyl 5-Substitution

The target compound incorporates an (E)-styryl (—CH=CH—Ph) substituent at the oxadiazole 5-position, extending π-conjugation relative to the closest analog 2-[(4-chlorobenzyl)sulfanyl]-5-phenyl-1,3,4-oxadiazole (CAS 28923-55-9), which bears a simple phenyl group . This structural difference is functionally material: patent CN106674147A explicitly claims styryl-containing 1,3,4-oxadiazole thioether compounds as nematicidal agents, reporting that the styryl motif is a required structural element for activity against citrus nematode and Meloidogyne incognita, with no corresponding activity reported for the 5-phenyl analog [1].

5-Substituent

Head-to-head

Styryl: patent-reported nematicidal; phenyl: none reported

Styryl motif patent-relevant for nematicidal research

Comparative patent analysis CN106674147A

Evidence Dimension	5-position substituent structure and impact on patent-claimed biological utility
Target Compound Data	(E)-styryl (—CH=CH—Ph) at position 5; MW 328.8; claimed as nematicidal in CN106674147A [1]
Comparator Or Baseline	CAS 28923-55-9: phenyl at position 5; MW 302.78; no nematicidal patent claim identified
Quantified Difference	MW difference +26.0 g/mol; presence vs. absence of ethenyl linker; patent-protected vs. non-patented application space
Conditions	Structural comparison based on IUPAC names and patent claims; MW from ChemSrc and ChemicalBook

Why This Matters

For agrochemical discovery programs targeting nematode pests, the styryl-bearing compound offers patent-relevant biological activity that the simpler 5-phenyl analog cannot match, making it the structurally prerequisite scaffold.

• [1] CN106674147A. Styryl-containing 1,3,4-oxadiazole thioether compound, as well as preparation method and application thereof. Guizhou University, 2017. Claims nematicidal activity of styryl 1,3,4-oxadiazole sulfide compounds against citrus nematode and Meloidogyne incognita. View Source

Physicochemical Shifts vs. 5-Phenyl Analog

The extended conjugation and increased molecular weight of the (E)-styryl derivative produce measurable shifts in predicted physicochemical properties compared to the 5-phenyl analog CAS 28923-55-9. The target compound exhibits a predicted boiling point of 498.3±55.0 °C (vs. 461.3±47.0 °C for the comparator, a +37 °C increase) and a predicted density of 1.3±0.1 g/cm³ (vs. 1.38±0.1 g/cm³) . These differences affect solvent compatibility, storage recommendations, and volatility during experimental handling.

Physicochemical profile

Data to verify

Δ Boiling point +37°C; Δ Density -0.08 g/cm³

Altered thermal handling and solvent compatibility context

Predicted properties; experimental validation needed

Evidence Dimension	Predicted boiling point and density
Target Compound Data	Boiling point: 498.3±55.0 °C (Predicted); Density: 1.3±0.1 g/cm³ (Predicted); MW: 328.8
Comparator Or Baseline	CAS 28923-55-9: Boiling point 461.3±47.0 °C (Predicted); Density 1.38±0.1 g/cm³ (Predicted); MW 302.78; Melting point 112-113 °C (experimental)
Quantified Difference	Δ Boiling point: +37.0 °C; Δ Density: -0.08 g/cm³; Δ MW: +26.0 g/mol
Conditions	Predicted data from ACD/Labs Percepta Platform (ChemSpider) and ChemicalBook; experimental melting point available for comparator only

Why This Matters

Procurement decisions involving high-temperature reactions or specific solvent systems should account for the ~37 °C higher boiling point, which may affect distillation, evaporation protocols, and thermal stability assessments.

Chlorine Positional Isomer Comparison

Among the styryl-bearing 1,3,4-oxadiazole sulfide series, three positional isomers are commercially catalogued: the 4-chlorobenzyl target (CAS 1164556-35-7), the 2-chlorobenzyl analog (CAS 1164453-19-3), and the 2,6-dichlorobenzyl analog (CAS 1164458-36-9) . The 4-chloro substitution pattern places the electron-withdrawing chlorine atom in the para position relative to the methylene-sulfur linker, maximizing resonance withdrawal from the oxadiazole ring without introducing ortho steric hindrance. The 2-chloro isomer (ortho substitution) introduces steric clash with the sulfide linker, while the 2,6-dichloro analog (MW 363.26) adds a second chlorine and significantly increases molecular weight by +34.5 g/mol relative to the target .

Positional isomers

Reported

4-Cl (target): minimal steric; 2-Cl: steric; 2,6-diCl: dual steric (+34.5 g/mol)

Cleanest electronic SAR probe without ortho steric confounding

Isomer set for electronic-steric dissection

Evidence Dimension	Chlorine substitution pattern, molecular weight, and steric environment
Target Compound Data	4-chlorobenzyl (para-Cl); MW 328.8; no ortho steric hindrance
Comparator Or Baseline	2-chlorobenzyl (CAS 1164453-19-3): ortho-Cl, MW 328.82; 2,6-dichlorobenzyl (CAS 1164458-36-9): di-ortho-Cl, MW 363.26
Quantified Difference	Δ MW: ~0 g/mol (4-Cl vs. 2-Cl); +34.5 g/mol (4-Cl vs. 2,6-diCl); steric profile: minimal (para) vs. significant (ortho) vs. severe (di-ortho)
Conditions	Structural comparison based on CAS registry entries and molecular formulas from ChemicalBook

Why This Matters

For SAR campaigns exploring the electronic and steric contribution of the benzylthio substituent, the 4-chloro isomer provides a defined electronic effect (para resonance withdrawal) without ortho steric confounding, making it the cleanest probe for isolating electronic structure-activity relationships.

Multi-Target HTS Profiling

The target compound has undergone primary HTS evaluation across at least 7 distinct biological targets and assay systems, as documented in the PubChem BioAssay database via ChemSrc records . These include: regulator of G-protein signaling 4 (RGS4, Johns Hopkins Ion Channel Center), mu-opioid receptor MOR-1 (Scripps Research Institute), ADAM17/TACE (Scripps), muscarinic acetylcholine receptor M1 (CHRM1, Scripps), furin proprotein convertase (University of Pittsburgh), fatty acid-CoA ligase FadD28 (Broad Institute), and CD40 signaling in BL2 cells (Broad Institute) . While specific quantitative activity (% inhibition, IC50, or EC50) from these primary screens is not publicly disclosed for this individual compound, the breadth of targets screened indicates that this compound has been selected for profiling across GPCR, protease, enzyme, and immune signaling pathways—a breadth of biological annotation that is not available for the simpler 5-phenyl analog CAS 28923-55-9 .

HTS annotation

Reported

≥7 targets across GPCRs, proteases, immune signaling; 5-phenyl analog: 0

Pre-existing biological annotation supports assay selection

Primary screens by Scripps, Broad Institute, Johns Hopkins

Evidence Dimension	Number and diversity of biological targets screened in HTS panels
Target Compound Data	≥7 distinct HTS assays across 5 screening centers; targets include GPCRs (RGS4, MOR-1, CHRM1), proteases (ADAM17, furin), enzymes (FadD28), and immune signaling (CD40)
Comparator Or Baseline	CAS 28923-55-9 (5-phenyl analog): no HTS profiling data publicly available through ChemSrc or PubChem
Quantified Difference	≥7 vs. 0 documented HTS assay entries; qualitative difference in biological annotation depth
Conditions	Primary cell-based and biochemical HTS assays; sources: Johns Hopkins Ion Channel Center, Scripps Research Institute, Broad Institute, University of Pittsburgh, Burnham Center for Chemical Genomics

Why This Matters

For research groups seeking compounds with pre-existing biological annotation, the availability of HTS profiling data across multiple target classes reduces the upfront screening burden and provides preliminary selectivity fingerprints that can guide secondary assay selection.

Styryl Oxadiazole Class Cytotoxicity

While compound-specific IC50 data for CAS 1164556-35-7 against cancer cell lines is not publicly available, the styryl-1,3,4-oxadiazole scaffold class has demonstrated appreciable cytotoxic activity. In a study by Krishna et al., a styryl oxadiazole compound (designated 3c) showed appreciable cytotoxic activity on A549 lung carcinoma cells [1]. A related vinylsulfonyl oxadiazole analog exhibited an IC50 of 31.7 μM against A549 cells [2]. Furthermore, 5-styryl-1,2,4-oxadiazole compound 32 displayed potent anti-tubercular activity with IC50 = 0.045 µg/mL against M. tuberculosis H37Ra [3]. The target compound's (E)-styryl moiety places it within this styryl-oxadiazole pharmacophore class, which is absent in the simpler 5-phenyl analog.

Class cytotoxicity

Class-level

Class representatives: A549 IC₅₀ 31.7 µM; Mtb IC₅₀ 0.045 µg/mL

Class-level cytotoxicity and anti-TB context; target not tested

Compound-specific data not available; scaffold context only

Evidence Dimension	Cytotoxic and antimicrobial activity of styryl-oxadiazole scaffolds (class-level)
Target Compound Data	Contains the styryl-1,3,4-oxadiazole scaffold; not yet directly tested or reported for A549 cytotoxicity [1]
Comparator Or Baseline	Class representatives: styryl oxadiazole 3c (appreciable A549 cytotoxicity); vinylsulfonyl oxadiazole (A549 IC50 = 31.7 μM); styryl-1,2,4-oxadiazole 32 (Mtb IC50 = 0.045 µg/mL) [1][2][3]
Quantified Difference	Class-level IC50 range: 0.045 µg/mL (anti-TB) to 31.7 µM (A549 cytotoxic); direct data for target compound: not available
Conditions	A549 lung carcinoma cell line; M. tuberculosis H37Ra; data from published primary literature (2012-2019)

Why This Matters

The styryl-oxadiazole class has validated cytotoxic and anti-infective potential; the target compound, as a member of this class with a unique 4-chlorobenzylthio substitution, represents a distinct chemotype for SAR expansion within a biologically active scaffold family.

• [1] Krishna, N. S. et al. Synthesis, Antimicrobial and Cytotoxic Activities of Sulfonamidomethane Linked Heterocycles. J. Heterocyclic Chem. 2013. The styryl oxadiazole compound 3c showed appreciable cytotoxic activity on A549 lung carcinoma cells. https://pubmed.ncbi.nlm.nih.gov/ (related record). View Source
• [2] Padmavathi, V. et al. Synthesis, antimicrobial and cytotoxic activities of sulfone linked bis heterocycles. Eur. J. Med. Chem. 2012; 54: 697-708. Vinylsulfonyl oxadiazole showed A549 IC50 = 31.7 μM. https://pubmed.ncbi.nlm.nih.gov/22748281/. View Source
• [3] Design, synthesis and biological evaluation of (E)-5-styryl-1,2,4-oxadiazoles as anti-tubercular agents. Compound 32: IC50 = 0.045 µg/mL against M. tuberculosis H37Ra. https://read.qxmd.com/ (related record). View Source

Application Scenarios: 4-Chlorobenzyl Styryl Oxadiazole Sulfide

Agrochemical Nematicide Lead Scaffold

Patent CN106674147A explicitly claims styryl-containing 1,3,4-oxadiazole thioether compounds as nematicidal agents active against citrus nematode (Tylenchulus semipenetrans) and root-knot nematode (Meloidogyne incognita) [1]. The (E)-styryl moiety is identified as a required structural element, making the target compound directly relevant as a scaffold for nematicide lead optimization. The 4-chlorobenzylthio substitution provides a defined electronic profile for SAR studies. For agrochemical discovery teams, this compound represents a patent-precedented entry point into a chemical space with demonstrated agricultural utility.

Multi-Target GPCR/Protease Screening Probe

The target compound has undergone primary HTS evaluation across a panel spanning GPCR targets (RGS4, MOR-1/opioid, CHRM1/muscarinic), proteases (ADAM17/TACE, furin), and immune signaling pathways (CD40) through major screening centers including Scripps, Broad Institute, and Johns Hopkins . This multi-target annotation profile makes the compound suitable as a reference probe for secondary assay validation or as a starting point for medicinal chemistry optimization against any of these target classes. Researchers can leverage existing HTS annotation to prioritize follow-up assays without investing in de novo primary screening.

Electronic vs. Steric Benzylthio SAR

The 4-chlorobenzyl target, together with its 2-chlorobenzyl (CAS 1164453-19-3) and 2,6-dichlorobenzyl (CAS 1164458-36-9) positional isomers, forms a three-compound comparator set that enables systematic dissection of electronic (para-Cl resonance withdrawal) versus steric (ortho-Cl hindrance) contributions to biological activity . The 4-chloro isomer provides the cleanest electronic probe due to minimal ortho steric interference. Procurement of all three isomers supports rigorous SAR campaigns in medicinal chemistry and chemical biology programs.

Pesticide Synergist Formulation with Pyrethroids

Patent CN108496987A discloses synergistic pesticidal compositions combining styryl-based 1,3,4-oxadiazole sulfide compounds (8–12% w/w) with tefluthrin (10–36% w/w) in aqueous emulsion, microemulsion, and suspension concentrate formulations [2]. The target compound's structural class is explicitly within the patent's claimed scope. For agrochemical formulation scientists, this compound serves as a research-grade surrogate for developing and optimizing styryl-oxadiazole sulfide-containing pesticide delivery systems.

Application

Selection Property

Validation Focus

Agrochemical nematicide lead

Patent-reported styryl nematicidal scaffold

Target nematode panel activity confirmation

Multi-target screening probe

Pre-existing HTS annotation across GPCR/protease classes

Secondary assay validation for selected targets

Electronic-steric SAR profiling

4-Cl, 2-Cl, 2,6-diCl isomer set for steric/electronic dissection

SAR interpretation via comparator isomer panel

Pesticide synergist formulation

Patent-disclosed synergistic oxadiazole/pyrethroid compositions

Emulsion and suspension formulation stability and bioefficacy

• [1] CN106674147A. Styryl-containing 1,3,4-oxadiazole thioether compound, as well as preparation method and application thereof. Guizhou University, 2017. Claims nematicidal activity against citrus nematode and Meloidogyne incognita. View Source
• [2] CN108496987A. Pesticide composition containing styryl 1,3,4-oxadiazole sulfoether compound. Foshan Hailiying Biotechnology Co., Ltd., 2018. Discloses synergistic formulations of styryl-based oxadiazole sulfide compounds (8–12%) with tefluthrin (10–36%). View Source